Cas no 1338976-16-1 (1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride)

• Product Name: 1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride
• CAS No: 1338976-16-1
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD19662431
• CID: 4585350
• PubChem ID: 54595262
• Update Time: 2025-05-19

1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride
• 1-isopropyl-1H-imidazole-4-sulfonyl chloride
• 1H-Imidazole-4-sulfonyl chloride, 1-(1-methylethyl)-
• 1-propan-2-ylimidazole-4-sulfonyl chloride
• 1-ISOPROPYLIMIDAZOLE-4-SULFONYL CHLORIDE
• F2158-1666
• AKOS013462163
• 1338976-16-1
• 1-(propan-2-yl)-1H-imidazole-4-sulfonylchloride
• AT12192
• EN300-85972
• Z1201023084

• MDL： MFCD19662431
• Inchi： 1S/C6H9ClN2O2S/c1-5(2)9-3-6(8-4-9)12(7,10)11/h3-5H,1-2H3
• InChI Key： ANCMLGODQYIJMA-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)C=C(S(Cl)(=O)=O)N=1

Computed Properties

• Exact Mass: 208.0073264g/mol
• Monoisotopic Mass: 208.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride

Professional Introduction to 1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride (CAS No. 1338976-16-1)

1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride (CAS No. 1338976-16-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural properties and potential applications. This compound belongs to the imidazole sulfonyl chloride class, which is known for its role as an intermediate in the synthesis of various biologically active molecules. The presence of both the propan-2-yl side chain and the sulfonyl chloride functional group makes it a valuable building block for further chemical modifications, enabling the development of novel therapeutic agents.

The sulfonyl chloride moiety is particularly noteworthy as it serves as a reactive site for nucleophilic substitution reactions, facilitating the introduction of diverse functional groups into the molecular framework. This reactivity has been leveraged in synthetic pathways leading to heterocyclic compounds, which are widely prevalent in medicinal chemistry. The propan-2-yl group, on the other hand, contributes to the compound's lipophilicity, influencing its solubility and permeability properties—key factors in drug design and formulation.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such intermediates in drug discovery. Studies have demonstrated that imidazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride aligns well with these trends, making it a promising candidate for further exploration.

In particular, the 4-sulfonyl chloride position on the imidazole ring offers a strategic handle for derivatization. Researchers have utilized this compound to synthesize imidazole-based sulfonamides, which are known for their pharmacological efficacy. For instance, derivatives of this nature have been investigated for their potential as kinase inhibitors, a class of drugs that plays a crucial role in targeting cancer pathways. The ability to modify the sulfonyl chloride group into more stable and bioavailable analogs underscores its synthetic utility.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors that modulate protein-protein interactions. 1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride serves as a precursor for creating such inhibitors by allowing selective functionalization at the sulfonyl chloride site. This flexibility is essential for optimizing drug-like properties such as binding affinity, metabolic stability, and pharmacokinetic profiles.

Moreover, the compound's relevance extends beyond academia into industrial applications. Pharmaceutical manufacturers often require high-purity intermediates like this one to ensure consistency in large-scale synthesis. Its synthesis involves well-established organic chemistry protocols, making it accessible for commercial production while maintaining stringent quality control measures.

From a mechanistic standpoint, the reactivity of sulfonyl chlorides is well-documented in organic synthesis literature. They readily react with alcohols and amines to form sulfonates and sulfonamides, respectively. This characteristic has been exploited in medicinal chemistry to generate libraries of derivatives with tailored biological activities. For example, coupling 1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride with various nucleophiles has yielded compounds with enhanced binding interactions with target enzymes and receptors.

The integration of this compound into drug discovery pipelines has been facilitated by modern synthetic methodologies such as flow chemistry and microwave-assisted reactions, which enhance reaction efficiency and scalability. These techniques have enabled researchers to explore complex chemical space more rapidly than traditional batch processing methods.

In conclusion,1-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride (CAS No. 1338976-16-1) represents a significant asset in the arsenal of pharmaceutical chemists. Its unique structural features and reactivity make it an indispensable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for imidazole derivatives,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.